Cas no 2171515-47-0 (2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid)

• Product Name: 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid
• CAS No: 2171515-47-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5905670
• PubChem ID: 165527056
• Update Time: 2025-06-08

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid
• 2171515-47-0
• EN300-1493929
• 2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)butanoic acid

• Inchi： 1S/C27H32N2O5/c1-2-24(26(31)32)29-25(30)18-10-4-3-9-17(18)15-28-27(33)34-16-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h5-8,11-14,17-18,23-24H,2-4,9-10,15-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： NOHIAXJUNUZHIU-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)CC

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid

Comprehensive Overview of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid (CAS No. 2171515-47-0)

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid (CAS No. 2171515-47-0) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and biochemists frequently search for Fmoc-protected amino acid derivatives due to their critical role in developing therapeutic peptides and drug candidates. The compound’s cyclohexyl and butanoic acid moieties further enhance its versatility in designing peptide-based drugs with improved stability and bioavailability.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and targeted therapies. 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid aligns with this trend, as its Fmoc group ensures high-yield reactions and minimal side products. Laboratories and pharmaceutical companies often inquire about CAS 2171515-47-0 suppliers or Fmoc-amino acid derivatives for their R&D projects. The compound’s compatibility with automated peptide synthesizers also makes it a preferred choice for high-throughput screening and combinatorial chemistry.

The compound’s molecular weight and structural complexity have sparked interest in computational chemistry and molecular modeling. Researchers exploring peptide-drug conjugates or biomimetic materials frequently investigate its properties to optimize drug delivery systems. Additionally, its hydrophobic cyclohexyl group contributes to enhanced membrane permeability, a hot topic in bioavailability enhancement strategies. This aligns with current searches for peptide modifications for oral delivery and non-invasive drug formulations.

From a synthetic chemistry perspective, 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid exemplifies the convergence of organic synthesis and biotechnology. Its CAS No. 2171515-47-0 is often cross-referenced in patents related to peptide therapeutics and bioconjugation techniques. The compound’s role in click chemistry applications, such as ligand-targeted drug design, further underscores its relevance in modern drug discovery. As the industry shifts toward green chemistry, questions about its sustainable synthesis pathways and environmental impact are also gaining traction.

In summary, 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid (CAS No. 2171515-47-0) is a pivotal tool for researchers addressing challenges in peptide-based drug development, targeted therapy, and material science. Its multifaceted applications and alignment with cutting-edge scientific inquiries ensure its continued prominence in both academic and industrial settings.